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Compound of Interest

Compound Name: Valeric acid

Cat. No.: B10760804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentanoic acid and its structural

isomers. It details their chemical structures, comparative physicochemical properties, and key

experimental protocols for their synthesis and analysis. This document is intended to serve as

a valuable resource for professionals in chemical research and drug development.

Introduction to Pentanoic Acid
Pentanoic acid, also known as valeric acid, is a straight-chain saturated fatty acid with the

chemical formula C₅H₁₀O₂.[1] It consists of a five-carbon chain terminating in a carboxyl group

(-COOH). At room temperature, it is a colorless liquid with a characteristic unpleasant, rancid

odor.[1][2] Pentanoic acid and its isomers are significant in various biological and chemical

contexts. They serve as precursors for the synthesis of esters, which have applications in the

fragrance and flavor industries, and are used as intermediates in the manufacturing of

pharmaceuticals and other specialty chemicals.[3][4]

Structural Isomers of Pentanoic Acid
Structural isomers share the same molecular formula (C₅H₁₀O₂) but differ in the connectivity of

their atoms. The carboxylic acid isomers of pentanoic acid are characterized by variations in

their carbon skeleton. Besides the straight-chain form (n-pentanoic acid), there are three

branched-chain isomers: 2-methylbutanoic acid, 3-methylbutanoic acid, and 2,2-

dimethylpropanoic acid.[5]
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Pentanoic Acid (n-Valeric Acid): A linear five-carbon chain.

2-Methylbutanoic Acid: A four-carbon chain (butanoic acid) with a methyl group on the

second carbon (α-carbon). This molecule is chiral and exists as two enantiomers, (R)- and

(S)-2-methylbutanoic acid.[6]

3-Methylbutanoic Acid (Isovaleric Acid): A four-carbon chain with a methyl group on the third

carbon (β-carbon).[7]

2,2-Dimethylpropanoic Acid (Pivalic Acid or Neopentanoic Acid): A three-carbon chain

(propanoic acid) with two methyl groups on the second carbon.[5]

These structural differences, particularly the degree and position of branching, significantly

influence the physicochemical properties of the molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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